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Compound of Interest

(2S)-2-Amino-4-methylhexanoic
Compound Name:

acid;hydrochloride
CAS No.: 2377030-47-0
Cat. No.: B2557143

Get Quote

Executive Summary & Compound Identity

Target Molecule: (2S)-2-Amino-4-methylhexanoic acid hydrochloride Common Synonyms: L-
Homoisoleucine HCI;

-Methylleucine HCI CAS Number: 2377030-47-0 (HCI salt); 1384427-42-2 (General/Racemic)
Molecular Formula:

Molecular Weight: 181.66 g/mol (Salt); 145.20 g/mol (Free Base)

This non-proteinogenic amino acid is a structural homolog of L-Leucine and L-Isoleucine,
featuring a methylene insertion or methyl-shift in the side chain. It is frequently utilized in
peptidomimetic drug design to increase lipophilicity and proteolytic stability.

Structural Verification (SMILES)
CCC(C)CC(=0)0.Cl
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Mass Spectrometry (MS) Analysis

Methodology: Electrospray lonization (ESI) in Positive Mode (

). Solvent: Methanol/Water + 0.1% Formic Acid.

Primary lonization Data

lon Species m/z (Observed) Assignment Description

Protonated molecular

[M+H]*+ 146.12 ,

ion (Base Peak)
[M+Na]* 168.10 Sodium adduct
[2M+H]* 291.23 Protonated dimer

Fragmentation Pathway (MS/MS)

Upon collision-induced dissociation (CID), the parent ion (m/z 146) typically undergoes

characteristic neutral losses associated with alpha-amino acids:
e Loss of Formic Acid/Water: m/z 146

128 (Loss of H20).

o Decarboxylation: m/z 146

100 (Loss of HCOOH/CO:z).

¢ Immonium lon Formation: The characteristic immonium ion for homoisoleucine is observed
at m/z 100 (cleavage of C1-C2 bond).

Visualization: Fragmentation Logic
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Figure 1: Proposed ESI-MS fragmentation pathway for (2S)-2-Amino-4-methylhexanoic acid.

Infrared Spectroscopy (IR)

Methodology: ATR-FTIR (Solid State).

The IR spectrum is dominated by the zwitterionic nature of the amino acid salt (Amine

hydrochloride + Carboxylic acid).
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Frequency (

Functional Group Vibrational Mode
)
Stretching (Strong, due to
2960 - 2850 Alkyl C-H ) ) )
isobutyl-like tail)
Ammonium ( Broad stretching (Overlaps
3100 - 2600 _
) with C-H)
Carboxylic Acid ( Carbonyl stretching (Strong,
1740 - 1720
) sharp)
Ammonium (
1580 - 1500 N-H Bending (Asymmetric)
)
1250 - 1200 C-O C-O Stretching (Acid)
~1460 Alkyl Bending/Scissoring

Nuclear Magnetic Resonance (NMR)

Solvent: Deuterium Oxide (

) Reference: HDO signal at 4.79 ppm. Instrument Frequency: 400 MHz / 500 MHz.

Proton NMR ( NMR)

The spectrum resembles L-Leucine but with additional complexity in the alkyl region due to the
extended carbon chain.
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Shift (
Position Multiplicity Integration Assignment
» Ppm)
H-2 ( -proton adjacent
3.96 dd (ort) 1H to
)
and COOH.
Methylene
H-3 ( protons linking
1.75-1.85 m 2H
) -carbon to the
branched center.
H-4 ( Methine proton
1.53 m 1H at the branching
) point.
H-5 ( Methylene group
1.20-1.40 m 2H in the ethyl side
) chain.
H-6 ( Terminal methyl
0.89 t 3H of the hexanoic
) chain.
Methyl grou
H-4' (Me) 0.91 d 3H yigrotp

attached to C4.

Note: The methyl signals (H-6 and H-4") often overlap in the 0.85-0.95 ppm region, appearing
as a multiplet or overlapping doublet/triplet.

Carbon-13 NMR ( NMR)

Proton-decoupled in
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Shift (
Position Assignment
» PpmM)
C-1 1735 Carbonyl carbon (COOH).
-Carbon (
C-2 52.8
).
-Methylene (
C-3 38.2
).
-Methine (
C-14 315
).
-Methylene
C-5 29.1 Y (
of ethyl group).
C-4' (Me) 18.5 Methyl substituent on C4.
Terminal Methyl (
C-6 11.2

).

Structural Connectivity Diagram

The following diagram illustrates the spin systems (COSY correlations) expected for this

scaffold.
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Figure 2: COSY 1H-1H scalar coupling network for (2S)-2-Amino-4-methylhexanoic acid.
Experimental Protocol for Analysis
To replicate these results, follow this standard operating procedure (SOP):
e Sample Preparation (NMR):
o Weigh 10-15 mg of the hydrochloride salt.
o Dissolve in 600 pL of
(99.9% D).
o Optional: Add trace TMSP (Trimethylsilylpropanoic acid) as an internal reference (
ppm).
o Sample Preparation (MS):

o Dissolve 1 mg in 1 mL of 50:50

o Dilute 1:100 with mobile phase containing 0.1% Formic Acid.

o Inject via direct infusion or LC-MS (C18 column, Gradient 5-95% B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PubChemlLite - 2-amino-4-methylhexanoic acid hydrochloride (C7H15NO2)
[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: (2S)-2-
Amino-4-methylhexanoic Acid Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b2557143/docs#comprehensive-spectroscopic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/192784
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F12612088
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpublikationen.sulb.uni-saarland.de%2Fhandle%2F20.500.11880%2F27230
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org
https://www.benchchem.com/product/b2557143?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/192784
https://pubchemlite.lcsb.uni.lu/e/compound/192784
https://www.benchchem.com/product/b2557143/docs#comprehensive-spectroscopic-characterization-2s-2-amino-4-methylhexanoic-acid-hydrochloride
https://www.benchchem.com/product/b2557143/docs#comprehensive-spectroscopic-characterization-2s-2-amino-4-methylhexanoic-acid-hydrochloride
https://www.benchchem.com/product/b2557143/docs#comprehensive-spectroscopic-characterization-2s-2-amino-4-methylhexanoic-acid-hydrochloride
https://www.benchchem.com/product/b2557143/docs#comprehensive-spectroscopic-characterization-2s-2-amino-4-methylhexanoic-acid-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2557143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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